Cas no 2172028-57-6 (N-4-(pyridin-4-yl)phenylmethanesulfonamide)

• Product Name: N-4-(pyridin-4-yl)phenylmethanesulfonamide
• CAS No: 2172028-57-6
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 6006571
• PubChem ID: 165530792
• Update Time: 2025-11-01

N-4-(pyridin-4-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-Pyridinyl)phenyl]methanesulfonamide
• N-4-(pyridin-4-yl)phenylmethanesulfonamide
• N-[4-(pyridin-4-yl)phenyl]methanesulfonamide
• 2172028-57-6
• EN300-1586210

• Inchi： 1S/C12H12N2O2S/c1-17(15,16)14-12-4-2-10(3-5-12)11-6-8-13-9-7-11/h2-9,14H,1H3
• InChI Key： OUWZFVIRLRDNMT-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on N-4-(pyridin-4-yl)phenylmethanesulfonamide

Introduction to N-4-(pyridin-4-yl)phenylmethanesulfonamide (CAS No. 2172028-57-6)

N-4-(pyridin-4-yl)phenylmethanesulfonamide, a compound with the chemical identifier CAS No. 2172028-57-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural features, particularly the presence of a pyridin-4-yl group and a methanesulfonamide moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis of N-4-(pyridin-4-yl)phenylmethanesulfonamide involves a series of well-coordinated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The introduction of the pyridin-4-yl group at the fourth position of the phenyl ring enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. This strategic placement of the pyridine moiety is particularly noteworthy, as it has been shown to improve binding affinity and selectivity in various pharmacological contexts.

Recent studies have begun to elucidate the pharmacological profile of N-4-(pyridin-4-yl)phenylmethanesulfonamide, revealing its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. The methanesulfonamide group, a common pharmacophore in drug discovery, contributes to the compound's solubility and bioavailability, which are critical factors in determining its efficacy as a therapeutic agent. These findings align with broader trends in medicinal chemistry, where structurally diverse compounds are being explored for their ability to modulate complex biological systems.

The structural motif of N-4-(pyridin-4-yl)phenylmethanesulfonamide also exhibits interesting electronic properties, which have been investigated through computational chemistry methods. These studies suggest that the compound can act as a ligand in coordination chemistry, potentially forming stable complexes with metal ions. Such complexes have been explored for their applications in catalysis and as therapeutic agents, further expanding the potential utility of this molecule.

In the realm of drug development, N-4-(pyridin-4-yl)phenylmethanesulfonamide has been incorporated into several research pipelines aimed at identifying novel treatments for chronic diseases. Its ability to interact with multiple biological targets makes it a versatile tool for investigating disease mechanisms and developing combination therapies. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

The synthesis and characterization of N-4-(pyridin-4-yl)phenylmethanesulfonamide have also provided valuable insights into the development of new synthetic methodologies. The use of transition metal-catalyzed cross-coupling reactions has been particularly effective in constructing the complex core structure of this molecule. These reactions not only offer high yields but also allow for precise functionalization at specific positions on the aromatic rings. Such advancements in synthetic chemistry are crucial for enabling the rapid discovery and optimization of novel pharmaceuticals.

Evaluation of N-4-(pyridin-4-yl)phenylmethanesulfonamide in preclinical models has revealed promising results regarding its safety profile and pharmacokinetic properties. Initial toxicity studies indicate that the compound is well-tolerated at moderate doses, suggesting its potential for further development into a clinical candidate. Additionally, its favorable pharmacokinetic characteristics, including appropriate absorption, distribution, metabolism, and excretion (ADME) profiles, enhance its attractiveness as a lead compound for drug development.

The integration of computational biology and machine learning techniques has further accelerated the exploration of N-4-(pyridin-4-yl)phenylmethanesulfonamide's potential applications. By leveraging these advanced tools, researchers can predict binding affinities and identify optimal modifications to enhance biological activity. This interdisciplinary approach is becoming increasingly prevalent in drug discovery pipelines, where computational models complement traditional experimental methods.

The future prospects for N-4-(pyridin-4-yl)phenylmethanesulfonamide are bright, with ongoing research focused on refining its chemical structure and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of disease mechanisms continues to evolve, compounds like N-4-(pyridin-4-ylylphenylmethanesulfonamide will play a pivotal role in shaping future treatment strategies.

In conclusion, N-4-(pyridin-4-ylylphenylmethanesulfonamide (CAS No. 2172028-57-6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is poised to make substantial impacts on both academic research and clinical applications.